An In-depth Technical Guide to the Mechanism of Action of CD38 Inhibitors
An In-depth Technical Guide to the Mechanism of Action of CD38 Inhibitors
Audience: Researchers, scientists, and drug development professionals.
Introduction to CD38
Cluster of Differentiation 38 (CD38) is a multifunctional, type II transmembrane glycoprotein expressed on the surface of a wide array of immune cells, including plasma cells, T cells, B cells, and Natural Killer (NK) cells.[1][2] It is also found in non-hematopoietic tissues and intracellularly in organelles like the nuclear membrane and mitochondria.[3][4] CD38 exhibits a dual role, functioning as both a receptor and a critical ecto-enzyme.[5][6] As an enzyme, it is the primary mammalian consumer of nicotinamide adenine dinucleotide (NAD+), a vital coenzyme in cellular metabolism and energy production.[7][8][9] This enzymatic function, coupled with its high expression on malignant cells in cancers like multiple myeloma, has made CD38 a prominent therapeutic target.[1][10]
Core Mechanisms of Action
CD38 inhibitors can be broadly categorized into two main classes: monoclonal antibodies and small molecule inhibitors. Their mechanisms of action, while ultimately targeting the same protein, are distinct.
Monoclonal Antibodies (mAbs)
Therapeutic antibodies targeting CD38, such as Daratumumab and Isatuximab, leverage the host immune system to eliminate CD38-expressing cells.[5][11] Their efficacy stems from a combination of Fc-dependent effector functions, direct anti-tumor effects, and immunomodulatory activities.[11][12]
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Fc-Dependent Immune Effector Mechanisms:
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Antibody-Dependent Cell-Mediated Cytotoxicity (ADCC): The Fc region of the antibody binds to Fc receptors on immune effector cells (e.g., NK cells), triggering the release of cytotoxic granules and inducing apoptosis in the target tumor cell.[11][13]
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Complement-Dependent Cytotoxicity (CDC): The antibody, upon binding to CD38 on the cancer cell surface, activates the classical complement pathway, leading to the formation of the membrane attack complex (MAC) and subsequent cell lysis.[11]
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Antibody-Dependent Cellular Phagocytosis (ADCP): The antibody-coated tumor cell is recognized and engulfed by phagocytic cells like macrophages.[5][11]
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Direct Anti-Tumor Effects: Some anti-CD38 mAbs can induce apoptosis directly upon binding to the CD38 receptor, potentially through cross-linking.[5][11] Isatuximab, for example, can induce tumor cell death via a lysosomal-mediated pathway.[11]
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Inhibition of Ectoenzymatic Activity: Certain antibodies, notably Isatuximab, can allosterically inhibit the NADase activity of CD38.[14] This action helps to restore extracellular NAD+ levels, which can have downstream anti-tumor effects.[11][14]
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Immunomodulatory Effects: CD38 is also expressed on various immunosuppressive cells, including regulatory T cells (Tregs), regulatory B cells (Bregs), and myeloid-derived suppressor cells (MDSCs).[11][12] Anti-CD38 mAbs can deplete these cell populations, thereby enhancing the host's anti-tumor immune response.[11][15]
Small Molecule Inhibitors
Small molecule inhibitors are designed to directly block the enzymatic active site of CD38.[14] This class includes compounds like the potent and specific inhibitor 78c, as well as natural flavonoids such as apigenin.[5][16][17][18]
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Direct Enzymatic Inhibition: These inhibitors bind to the active site of CD38, preventing it from hydrolyzing its substrates, primarily NAD+ and its precursor, nicotinamide mononucleotide (NMN).[10][16][19] This inhibition can be reversible and follow different kinetic models, such as uncompetitive inhibition, as demonstrated by the compound 78c.[16][17]
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Restoration of NAD+ Homeostasis: The principal consequence of enzymatic inhibition is the reversal of NAD+ decline in tissues.[1][7][17] CD38 is a major regulator of cellular NAD+ levels, and its inhibition leads to a significant increase in the intracellular NAD+ pool.[7][8][10] This "NAD+ boosting" effect is a central mechanism for the therapeutic benefits observed.[14]
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Downstream Metabolic and Signaling Effects: The restored NAD+ levels activate NAD+-dependent enzymes, such as sirtuins (e.g., SIRT1) and PARPs.[14][17] Sirtuins are critical regulators of metabolism, longevity, and cellular stress responses.[7][14] By increasing NAD+, these inhibitors can ameliorate age-related metabolic dysfunction and impact pathways like PI3K/AKT/mTOR, which are crucial for cancer cell metabolism and proliferation.[15][17][20]
Signaling Pathways and Logical Relationships
CD38 Enzymatic Activity and Inhibition
CD38's primary enzymatic function is the hydrolysis of NAD+ into ADP-ribose (ADPR) and nicotinamide. It also possesses ADP-ribosyl cyclase activity, converting NAD+ to cyclic ADP-ribose (cADPR).[3][15][19] Both cADPR and another product, NAADP (synthesized from NADP+), are potent calcium-mobilizing second messengers.[7][21][22] Inhibition of these activities is a core therapeutic strategy.
Caption: CD38 enzymatic pathways and the point of intervention for small molecule inhibitors.
Monoclonal Antibody Mechanisms of Action
The multifaceted approach of monoclonal antibodies involves direct engagement with the tumor cell and recruitment of various components of the immune system.
References
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- 2. CD38 - Wikipedia [en.wikipedia.org]
- 3. CD38: An Immunomodulatory Molecule in Inflammation and Autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Frontiers | CD38: An Immunomodulatory Molecule in Inflammation and Autoimmunity [frontiersin.org]
- 5. Frontiers | The Multi-faceted Ecto-enzyme CD38: Roles in Immunomodulation, Cancer, Aging, and Metabolic Diseases [frontiersin.org]
- 6. What are CD38 modulators and how do they work? [synapse.patsnap.com]
- 7. CD38 as a Regulator of Cellular NAD: A Novel Potential Pharmacological Target for Metabolic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Inhibition of CD38 enzyme activity on engrafted human immune cells enhances NAD+ metabolism and inhibits inflammation in an in-vivo model of xeno-GvHD - PMC [pmc.ncbi.nlm.nih.gov]
- 9. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
- 10. ashpublications.org [ashpublications.org]
- 11. CD38 Antibodies in Multiple Myeloma: Mechanisms of Action and Modes of Resistance - PMC [pmc.ncbi.nlm.nih.gov]
- 12. CD38, a Receptor with Multifunctional Activities: From Modulatory Functions on Regulatory Cell Subsets and Extracellular Vesicles, to a Target for Therapeutic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
- 14. The Pharmacology of CD38/NADase: An emerging target for cancer and aging diseases - PMC [pmc.ncbi.nlm.nih.gov]
- 15. CD38 and Regulation of the Immune Response Cells in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 16. longevitybox.co.uk [longevitybox.co.uk]
- 17. A potent and specific CD38 inhibitor ameliorates age-related metabolic dysfunction by reversing tissue NAD+ decline - PMC [pmc.ncbi.nlm.nih.gov]
- 18. renuebyscience.com [renuebyscience.com]
- 19. The Multi-faceted Ecto-enzyme CD38: Roles in Immunomodulation, Cancer, Aging, and Metabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
- 20. CD38 is involved in cell energy metabolism via activating the PI3K/AKT/mTOR signaling pathway in cervical cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. CD38 is the major enzyme responsible for synthesis of nicotinic acid-adenine dinucleotide phosphate in mammalian tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. Structure and Enzymatic Functions of Human CD38 - PMC [pmc.ncbi.nlm.nih.gov]
